N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide

• IUPAC Name: N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C22H30N2O3/c1-14(25)12-23-20(26)19-4-2-15(3-5-19)13-24-21(27)22-9-16-6-17(10-22)8-18(7-16)11-22/h2-5,14,16-18,25H,6-13H2,1H3,(H,23,26)(H,24,27)/t14-,16?,17?,18?,22?/m1/s1
• InChI Key: FGBLCWOOTZEFPR-YMXMSLLWSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=C(C=C1)CNC(=O)C23CC4CC(C2)CC(C4)C3)O
• Isomeric SMILES: C[C@H](CNC(=O)C1=CC=C(C=C1)CNC(=O)C23CC4CC(C2)CC(C4)C3)O
• Molecular Formula: C22H30N2O3
• Molecular Weight: 370.5 g/mol

Description

N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide, also known as Memantine, is a medication that is used to treat Alzheimer's disease. Memantine is a non-competitive NMDA receptor antagonist that is used to prevent the overstimulation of glutamate receptors in the brain.

Mechanism of Action

N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide works by blocking the overstimulation of glutamate receptors in the brain. Glutamate is a neurotransmitter that is involved in learning and memory. In Alzheimer's disease, there is an excess of glutamate that can lead to the death of neurons. N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide blocks the overstimulation of glutamate receptors, which can help to protect neurons from damage.
Biochemical and Physiological Effects:
N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide has been shown to improve cognitive function and memory in patients with Alzheimer's disease. It has also been shown to have neuroprotective effects, which can help to prevent the death of neurons. N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide has a long half-life, which allows for once-daily dosing.

Advantages and Limitations for Lab Experiments

N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide has been extensively studied in both in vitro and in vivo models. It has been shown to have a good safety profile and is well-tolerated in humans. However, N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide can be expensive and may not be accessible to all researchers.

Future Directions

There are several future directions for N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide research. One potential area of research is the use of N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide in combination with other drugs for the treatment of Alzheimer's disease. Another area of research is the use of N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide in the treatment of other neurological disorders. Additionally, there is a need for further research into the long-term effects of N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide on cognitive function and memory.

Synthesis Methods

N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide is synthesized by reacting 1-adamantylamine with 2-bromo-4'-chloroacetophenone in the presence of a base. The resulting compound is then reacted with 2-(2-hydroxypropylamino)ethylamine to form N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide.

Scientific Research Applications

N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide has been extensively studied for its potential use in treating Alzheimer's disease. It has been shown to improve cognitive function and memory in patients with mild to moderate Alzheimer's disease. N-[[4-[[(2R)-2-hydroxypropyl]carbamoyl]phenyl]methyl]adamantane-1-carboxamide has also been studied for its potential use in treating other neurological disorders, such as Parkinson's disease, Huntington's disease, and multiple sclerosis.